Cas no 2768300-57-6 (N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride)

N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride is a chiral cyclopropanamine derivative featuring a dioxolane-protected hydroxyl group, enhancing its stability and reactivity in synthetic applications. The (4S)-configuration ensures stereochemical precision, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The hydrochloride salt form improves solubility and handling in organic and aqueous systems. Its cyclopropylamine moiety is useful for constructing bioactive molecules, particularly in medicinal chemistry for targeting rigid, conformationally constrained scaffolds. The dioxolane group offers selective deprotection options, enabling versatile functionalization. This compound is suitable for research requiring high-purity chiral building blocks with controlled reactivity.
N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride structure
2768300-57-6 structure
Product Name:N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride
CAS No:2768300-57-6
MF:C9H18ClNO2
MW:207.69772195816
CID:6785346
PubChem ID:165986478
Update Time:2025-08-04

N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-37378858
    • 2768300-57-6
    • N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride
    • Inchi: 1S/C9H17NO2.ClH/c1-9(2)11-6-8(12-9)5-10-7-3-4-7;/h7-8,10H,3-6H2,1-2H3;1H/t8-;/m0./s1
    • InChI Key: PNTPRXJVARCNAT-QRPNPIFTSA-N
    • SMILES: Cl.O1C(C)(C)OC[C@@H]1CNC1CC1

Computed Properties

  • Exact Mass: 207.1026065g/mol
  • Monoisotopic Mass: 207.1026065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.5Ų

N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR027XXM-50mg
N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride
2768300-57-6 95%
50mg
$151.00 2025-02-15
Aaron
AR027XXM-100mg
N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride
2768300-57-6 95%
100mg
$212.00 2025-02-15
Aaron
AR027XXM-250mg
N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride
2768300-57-6 95%
250mg
$292.00 2025-02-15
Aaron
AR027XXM-500mg
N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride
2768300-57-6 95%
500mg
$525.00 2025-02-15
Aaron
AR027XXM-1g
N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride
2768300-57-6 95%
1g
$692.00 2025-02-15
Aaron
AR027XXM-2.5g
N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride
2768300-57-6 95%
2.5g
$1330.00 2025-02-15
1PlusChem
1P027XPA-50mg
N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride
2768300-57-6 95%
50mg
$170.00 2024-05-07
1PlusChem
1P027XPA-100mg
N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride
2768300-57-6 95%
100mg
$224.00 2024-05-07
1PlusChem
1P027XPA-250mg
N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride
2768300-57-6 95%
250mg
$293.00 2024-05-07
1PlusChem
1P027XPA-500mg
N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride
2768300-57-6 95%
500mg
$511.00 2024-05-07

Additional information on N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride

N-{[(4S)-2,2-Dimethyl-1,3-Dioxolan-4-Yl]Methyl}Cyclopropanamine Hydrochloride: A Comprehensive Overview

The compound CAS No. 2768300-57-6, also known as N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride, is a highly specialized chemical entity with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential therapeutic implications. In this article, we delve into the properties, synthesis, and recent advancements associated with this compound.

Structural Insights and Synthesis

The molecular structure of N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride is characterized by a cyclopropane ring attached to a dioxolane moiety. The dioxolane group serves as a protecting group for the hydroxyl functionality, which is crucial for maintaining the stability of the compound during synthesis. Recent studies have highlighted the importance of stereochemistry in this compound, particularly at the (4S) configuration of the dioxolane ring. This stereochemistry plays a pivotal role in determining the compound's pharmacokinetic properties and bioavailability.

Pharmacological Applications

Research into the pharmacological properties of this compound has revealed its potential as a lead molecule in drug discovery. The cyclopropane ring is known for its unique electronic properties, which can enhance the binding affinity of the molecule to target receptors. Recent findings suggest that this compound exhibits promising activity in vitro against various disease models, including cancer and neurodegenerative disorders.

Synthesis and Optimization

The synthesis of N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride involves a multi-step process that includes cyclization reactions and stereochemical control. Researchers have optimized the synthesis pathway to improve yield and purity. For instance, recent advancements in asymmetric catalysis have enabled the selective formation of the (4S) configuration with high enantiomeric excess.

Safety and Toxicological Profile

Evaluating the safety profile of this compound is critical for its potential therapeutic use. Preclinical studies indicate that it has a favorable toxicity profile at therapeutic doses. However, further research is required to fully understand its long-term effects and potential for off-target interactions.

Future Directions

The future of N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride lies in its continued exploration as a drug candidate. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in its development. Additionally, leveraging computational chemistry tools could provide deeper insights into its molecular interactions and optimize its therapeutic potential.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.